Cas no 2680886-84-2 (3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound featuring a trifluoroacetamido group and dimethoxyphenyl moiety, offering unique reactivity and structural versatility. Its trifluoroacetyl-protected amine enhances stability while allowing selective deprotection for further functionalization. The dimethoxyphenyl group contributes to electron-rich aromatic properties, facilitating applications in pharmaceutical intermediates or agrochemical synthesis. The propanoic acid backbone provides a carboxylic acid handle for conjugation or derivatization. This compound is particularly valuable in medicinal chemistry for its potential as a building block in drug discovery, where its balanced lipophilicity and functional group compatibility support scaffold diversification. Suitable for controlled reactions under mild conditions, it is a practical choice for synthetic workflows.
3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid structure
2680886-84-2 structure
Product Name:3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
CAS No:2680886-84-2
MF:C13H14F3NO5
MW:321.249174594879
CID:5636838
PubChem ID:165925028
Update Time:2025-05-20

3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680886-84-2
    • 3-(3,5-dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
    • EN300-28294023
    • 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
    • Inchi: 1S/C13H14F3NO5/c1-21-8-3-7(4-9(5-8)22-2)10(6-11(18)19)17-12(20)13(14,15)16/h3-5,10H,6H2,1-2H3,(H,17,20)(H,18,19)
    • InChI Key: UJABFPLGEKBLMF-UHFFFAOYSA-N
    • SMILES: FC(C(NC(CC(=O)O)C1C=C(C=C(C=1)OC)OC)=O)(F)F

Computed Properties

  • Exact Mass: 321.08240703g/mol
  • Monoisotopic Mass: 321.08240703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 84.9Ų

3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Pricemore >>

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Additional information on 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680886-84-2)

The compound 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680886-84-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroacetamido group and a dimethoxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 2680886-84-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of trifluoroacetamido derivatives in targeted therapies. The 3,5-dimethoxyphenyl group in this compound is also noteworthy, as it is often associated with antioxidant and anti-inflammatory activities. These properties make 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid a promising candidate for further investigation in therapeutic applications.

From a synthetic perspective, the compound's propanoic acid backbone offers versatility for further functionalization. Chemists are exploring its use in multicomponent reactions and as a building block for complex molecules. The presence of both electron-donating (dimethoxy) and electron-withdrawing (trifluoroacetamido) groups creates a balanced electronic environment, which is advantageous for designing novel chemical entities.

Environmental and sustainability concerns have also driven interest in fluorinated compounds. Researchers are investigating greener synthesis routes for 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid to minimize waste and reduce the use of hazardous reagents. This aligns with the broader shift toward sustainable chemistry practices in the pharmaceutical industry.

In summary, 3-(3,5-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680886-84-2) represents a fascinating intersection of medicinal chemistry, synthetic organic chemistry, and sustainability. Its unique structural features and potential applications make it a compound of enduring interest in scientific research.

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